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Alkoxy-S-triazines
Alkoxy-S-triazines are a class of organic compounds characterized by their unique molecular structure, which includes an alkoxyl group attached to the S-tetrazine ring. These compounds find applications in various fields due to their distinctive properties.
Structurally, alkoxy-S-triazines consist of a nitrogen-containing heterocyclic compound with an additional alkoxide moiety. This combination confers them with specific chemical reactivity and stability. They are often used as precursors for the synthesis of other important organic compounds or as intermediates in polymerization reactions. Additionally, due to their unique electronic properties, these compounds can be employed in the development of photochemical materials and sensors.
In the pharmaceutical industry, alkoxy-S-triazines have shown potential as antifungal agents due to their ability to inhibit fungal growth effectively. Moreover, they are also explored for their antibacterial and antiviral activities, making them promising candidates for future drug development.
Overall, alkoxy-S-triazines represent a versatile group of molecules with diverse applications across multiple industries, driven by their unique chemical structure and properties.
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The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
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Synthesis and Applications of 2-Chlorobenzaldehyde in Chemical BiopharmaceuticalsSynthesis and Applications of 2-Chlorobenzaldehyde in Chemical Biopharmaceuticals Introduction 2-Chlorobenzaldehyde, a derivative of benzaldehyde with a chlorine substituent at the second position, has garnered significant attention in the fields of chemistry and biomedicine. Its unique chemical structure renders it a versatile compound for various applications, particularly in the synthesis of bi...
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Synthesis and Applications of Fluorotamide Acid in Chemical BiopharmaceuticalsSynthesis and Applications of Fluorotamide Acid in Chemical Biopharmaceuticals Introduction to Fluorotamide Acid Fluorotamide acid is a fluorinated organic compound that has gained significant attention in the field of chemical biopharmaceuticals due to its unique properties and versatility. This compound serves as a crucial building block in the synthesis of various bioactive molecules, includin...
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Triethylene Glycol: A Potential Excipient in Pharmaceutical FormulationsTriethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...
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PF-04457845 Cas No: 1020315-31-4 -
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